3-(5-methyl-2-oxo-2,3-dihydro-1H-imidazol-1-yl)benzonitrile

• IUPAC Name: 3-(4-methyl-2-oxo-1H-imidazol-3-yl)benzonitrile
• InChI: InChI=1S/C11H9N3O/c1-8-7-13-11(15)14(8)10-4-2-3-9(5-10)6-12/h2-5,7H,1H3,(H,13,15)
• InChI Key: VXIVTYLTTCAYQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CNC(=O)N1C2=CC=CC(=C2)C#N
• Molecular Formula: C11H9N3O
• Molecular Weight: 199.21 g/mol

Description

3-(5-methyl-2-oxo-2,3-dihydro-1H-imidazol-1-yl)benzonitrile (MOB) is an organic compound that has been studied for its potential application in various scientific research fields. MOB is a heterocyclic compound containing an imidazole ring and a benzonitrile group. It is a colorless solid with a melting point of 81-83°C and a boiling point of 181-182°C. MOB is soluble in water, alcohols, and chloroform, and is insoluble in ether and benzene. MOB has been studied for its potential applications in the fields of medicine, biochemistry, and pharmacology.

Scientific Research Applications

Corrosion Inhibition

3-(5-methyl-2-oxo-2,3-dihydro-1H-imidazol-1-yl)benzonitrile and its derivatives have been researched for their potential as corrosion inhibitors. A study by Ammal et al. (2018) focused on the corrosion inhibition properties of 1,3,4-oxadiazole derivatives on mild steel in sulphuric acid. The study showed that these inhibitors, through physicochemical and computational methods, can form a protective layer on mild steel surfaces, indicating their potential application in corrosion prevention (Ammal, Prajila, & Joseph, 2018).

Coordination Polymer Synthesis

Research by Agarwal and Bharadwaj (2015) explored the hydrothermal synthesis of a three-dimensional porous coordination polymer using a similar compound. This polymer demonstrated unique topological structures, indicating potential applications in materials science for creating innovative materials with specific properties (Agarwal & Bharadwaj, 2015).

Synthesis of Novel Compounds

Several studies have focused on the synthesis of novel compounds using derivatives of this compound. For instance:

• Poomathi et al. (2015) synthesized spiroxindole fused pyrrolidine and thiazolo pyrrolidine benzimidazole derivatives, indicating the compound's utility in creating complex molecular structures with potential pharmacological applications (Poomathi et al., 2015).
• Aijaz, Sañudo, and Bharadwaj (2011) developed new coordination polymers with distinct photoluminescence and magnetic properties, showcasing the compound's relevance in developing materials with specific electronic or optical characteristics (Aijaz, Sañudo, & Bharadwaj, 2011).

Antimicrobial Research

Research by Shruthi et al. (2016) described the synthesis of novel hybrid molecules incorporating a derivative of this compound, showing potent antimicrobial and anti-tubercular activities. This suggests potential applications in antimicrobial drug development (Shruthi et al., 2016).

Photoluminescence Studies

Tang, Wang, and Ng (2018) conducted studies on the luminescent properties of salts derived from a compound similar to this compound. This research might have implications for the development of new materials with specific luminescent properties (Tang, Wang, & Ng, 2018).

Antiferromagnetic Materials

A study by Nagashima, Inoue, and Yoshioka (2004) on a related compound highlighted the role of hydrogen bonds in creating a one-dimensional antiferromagnetic spin system. This research could contribute to the development of materials with specific magnetic properties (Nagashima, Inoue, & Yoshioka, 2004).

Mechanism of Action

Target of Action

Imidazole derivatives are known to interact with a broad range of biological targets

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, often leading to changes in cellular processes . The specific interactions and changes induced by this compound require further investigation.

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways

Result of Action

Imidazole derivatives are known to have a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . The specific effects of this compound require further investigation.